2-ethoxy-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide

• IUPAC Name: 2-ethoxy-N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C11H14N4O4/c1-3-17-6-9(16)12-5-10-13-11(15-19-10)8-4-7(2)18-14-8/h4H,3,5-6H2,1-2H3,(H,12,16)
• InChI Key: HCHVMQXLQYDRHS-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NCC1=NC(=NO1)C2=NOC(=C2)C
• Molecular Formula: C11H14N4O4
• Molecular Weight: 266.25 g/mol

Description

2-ethoxy-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide, also known as EMOA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EMOA belongs to the class of oxadiazole derivatives, which are known for their diverse biological activities.

Scientific Research Applications

Antimicrobial Applications

Research has demonstrated the synthesis and antimicrobial evaluation of isoxazole-substituted 1,3,4-oxadiazoles, showcasing their potential against bacterial and fungal strains. Certain compounds within this category have exhibited good antimicrobial activity, suggesting their relevance in developing new antimicrobial agents (Marri, Kakkerla, Murali Krishna, & Venkat Rajam, 2018).

Anticancer Applications

The design, synthesis, and pharmacological evaluation of 1,3,4-oxadiazole derivatives have been investigated for their potential as Collapsin Response Mediator Protein 1 (CRMP 1) inhibitors in small lung cancer treatment. These studies involved extensive in vitro biological evaluation, highlighting the anticancer capabilities of these compounds (Panchal, Rajput, & Patel, 2020).

Energetic Materials

Research on 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan derivatives has contributed to the development of insensitive energetic materials. This includes the synthesis of N-trinitroethylamino derivatives and energetic salts, showcasing moderate thermal stabilities and insensitivity towards impact and friction, indicating their application in safer energetic materials (Yu, Cheng, Ju, Lu, Lin, & Yang, 2017).

Pharmacological Potential

The computational and pharmacological potential of heterocyclic 1,3,4-oxadiazole and pyrazole novel derivatives have been explored for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. These compounds have shown varying degrees of binding and inhibitory effects across different assays, indicating their versatile pharmacological applications (Faheem, 2018).

Structural and Chemical Analysis

Studies on the crystal structure of related compounds, like azilsartan methyl ester ethyl acetate hemisolvate, provide insights into the molecular conformation, stability, and interactions of oxadiazole derivatives. Such structural analyses are crucial for understanding the chemical properties and potential applications of these compounds in various scientific domains (Li, Liu, Zhu, Chen, & Sun, 2015).